Cas no 157518-49-5 (rac-(1R,2R)-2-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid, trans)

Technical Introduction: rac-(1R,2R)-2-[2-(Trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid (trans) is a chiral cyclopropane derivative featuring a trifluoromethylphenyl substituent and a carboxylic acid functional group. Its rigid cyclopropane backbone and trans-configuration contribute to structural stability, while the electron-withdrawing trifluoromethyl group enhances reactivity and selectivity in synthetic applications. This compound is valuable as an intermediate in pharmaceutical and agrochemical research, particularly for designing bioactive molecules with improved metabolic stability and binding affinity. The carboxylic acid moiety allows for further derivatization, enabling versatile incorporation into larger frameworks. Its well-defined stereochemistry makes it useful for studying stereospecific reactions and developing enantioselective catalysts or ligands.

rac-(1R,2R)-2-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid, trans structure

157518-49-5 structure

Product Name:rac-(1R,2R)-2-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid, trans

CAS No:157518-49-5

MF:C₁₁H₉F₃O₂

MW:230.183173894882

MDL:MFCD11575006

CID:4610126

PubChem ID:66654602

Update Time:2025-10-23

rac-(1R,2R)-2-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid, trans Chemical and Physical Properties

Names and Identifiers

- (1R,2R)-2-[2-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid
- (1R,2R)-2-(2-(Trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid
- rac-(1R,2R)-2-[2-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid, trans
- rac-(1R,2R)-2-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid, trans
- 157518-49-5
- trans-2-[2-(Trifluoromethyl)phenyl]cyclopropanecarboxylic Acid
- EN300-250436
- rac-(1R,2R)-2-[2-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid
- CS-0044565
- SHCKKENSUDTLMS-JGVFFNPUSA-N
- AC9067
- AS-73602
- rel-(1R,2R)-2-(2-(Trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid
- SCHEMBL324565
- AKOS037647425
- MDL： MFCD11575006
- Inchi： 1S/C11H9F3O2/c12-11(13,14)9-4-2-1-3-6(9)7-5-8(7)10(15)16/h1-4,7-8H,5H2,(H,15,16)
- InChI Key： SHCKKENSUDTLMS-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=CC=1C1CC1C(=O)O)(F)F

Computed Properties

Exact Mass: 230.05546401 g/mol
Monoisotopic Mass: 230.05546401 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 230.18
XLogP3: 2.5
Topological Polar Surface Area: 37.3

rac-(1R,2R)-2-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid, trans Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D921287-5g	trans-2-[2-(Trifluoromethyl)phenyl]cyclopropanecarboxylic Acid	157518-49-5	95%	5g	$805	2023-09-03
Key Organics Ltd	AS-73602-100MG	(1R,2R)-2-[2-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid	157518-49-5	>97%	100mg	£174.00	2025-02-08
Key Organics Ltd	AS-73602-250MG	(1R,2R)-2-[2-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid	157518-49-5	>97%	0.25g	£314.00	2023-06-14
Key Organics Ltd	AS-73602-1G	(1R,2R)-2-[2-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid	157518-49-5	>97%	1g	£457.00	2025-02-08
Chemenu	CM535523-100mg	rel-(1R,2R)-2-(2-(Trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid	157518-49-5	97%	100mg	$104	2023-02-17
Chemenu	CM535523-250mg	rel-(1R,2R)-2-(2-(Trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid	157518-49-5	97%	250mg	$174	2023-02-17
Chemenu	CM535523-1g	rel-(1R,2R)-2-(2-(Trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid	157518-49-5	97%	1g	$348	2023-02-17
Chemenu	CM535523-5g	rel-(1R,2R)-2-(2-(Trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid	157518-49-5	97%	5g	$1038	2023-02-17
eNovation Chemicals LLC	D775054-100mg	rac-(1R,2R)-2-[2-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid, trans	157518-49-5	97%	100mg	$225	2024-06-06
eNovation Chemicals LLC	D775054-250mg	rac-(1R,2R)-2-[2-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid, trans	157518-49-5	97%	250mg	$265	2024-06-06